Cas no 2803856-74-6 (3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride)
![3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride structure](https://www.kuujia.com/scimg/cas/2803856-74-6x300.png)
2803856-74-6 structure
Product Name:3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride
CAS No:2803856-74-6
Molecular Formula:C6H10ClF3N2
Molecular Weight:202.605210781097
CID:6030297
PubChem ID:165785303
3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride Properties
Names and Identifiers
-
- 2803856-74-6
- 3-[(3,3,3-trifluoropropyl)amino]propanenitrile hydrochloride
- EN300-37455009
-
- InChIKey： VVJSPBUZMKXHOK-UHFFFAOYSA-N
- Inchi： 1S/C6H9F3N2.ClH/c7-6(8,9)2-5-11-4-1-3-10;/h11H,1-2,4-5H2;1H
- SMILES： Cl.FC(CCNCCC#N)(F)F
Computed Properties
- Exact Mass: 202.0484605g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 202.0484605g/mol
- Heavy Atom Count: 12
- Complexity: 144
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 35.8Ų
3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P028WKD-50mg |
3-[(3,3,3-trifluoropropyl)amino]propanenitrilehydrochloride |
2803856-74-6 | 95% | 50mg |
$239.00 | 2024-05-07 | |
| Aaron | AR028WSP-50mg |
3-[(3,3,3-trifluoropropyl)amino]propanenitrilehydrochloride |
2803856-74-6 | 95% | 50mg |
$230.00 | 2025-02-17 | |
| Enamine | EN300-37455009-0.05g |
3-[(3,3,3-trifluoropropyl)amino]propanenitrile hydrochloride |
2803856-74-6 | 95.0% | 0.05g |
$149.0 | 2025-03-16 |
3-[(3,3,3-Trifluoropropyl)amino]propanenitrile hydrochloride Related Literature
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Yin Liu,Hanmiroo Kim,Qinmin Pan,Garry L. Rempel Catal. Sci. Technol., 2013,3, 2689-2698
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Changjun Park,Byoung Tak Yim,Myungeun Seo,Sang Youl Kim RSC Adv., 2015,5, 53611-53617
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Rongjun He,Yunpeng Bai,Zhi-Hong Yu,Li Wu,Andrea Michelle Gunawan,Zhong-Yin Zhang Med. Chem. Commun., 2014,5, 1496-1499
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Christine Hofmann,Sören M. M. Schuler,Raffael C. Wende,Peter R. Schreiner Chem. Commun., 2014,50, 1221-1223
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S. Hauke,A. K. Dutta,V. B. Eisenbeis,D. Bezold,T. Bittner,C. Wittwer,D. Thakor,I. Pavlovic,H. J. Jessen Chem. Sci., 2019,10, 2687-2692
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Nathan A. Fletcher,Melissa D. Krebs RSC Adv., 2018,8, 8999-9005
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9. JEM News
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Ruguang Ma,Mingjun Hu,Hua Cheng,Yang Yang Li Phys. Chem. Chem. Phys., 2013,15, 7174-7181
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